Cas no 13345-25-0 (Benzo[a]pyrene-7,8-diol,7,8-dihydro-)

Benzo[a]pyrene-7,8-diol,7,8-dihydro- structure
13345-25-0 structure
Product Name:Benzo[a]pyrene-7,8-diol,7,8-dihydro-
CAS No:13345-25-0
MF:C20H14O2
MW:286.323965549469
CID:159659
PubChem ID:25892
Update Time:2025-04-19

Benzo[a]pyrene-7,8-diol,7,8-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene-7,8-diol,7,8-dihydro-
    • 7,8-Dihydrobenzo[pqr]tetraphene-7,8-diol
    • benzo(a)pyrene 7,8-dihydrodiol
    • 7,8-DIHDYROXY-7,8-DIHYDROBENZO(A)PYRENE
    • BENZO[A]PYRENE-TRANS-7,8-DIHYDRODIOL
    • B[a]P-7,8-diol
    • Benzopyrene Related Compound 11
    • Benzo(a)pyrene 7,8-diol
    • SCHEMBL6735412
    • 7,8-dihydrobenzo[a]pyrene-7,8-diol
    • Benzo[a]pyrene-7,8-dihydrodiol
    • BENZO(a)PYRENE, 7,8-DIHYDRO-7,8-DIHYDROXY-
    • CCRIS 789
    • BENZO(a)PYRENE, 7,8-DIHYDRO-7,8-DIHYDROXY-, (E)-
    • NS00115918
    • BP-7,8-dihydrodiol
    • Benzo(a)pyrene-7,8-dihydrodiol
    • 7,8-Diol-benzo(a)pyrene
    • 13345-25-0
    • 7,8-dihydro 7,8-dihydroxybenzo(a)pyrene
    • 7,8-dihydroxy-7,8-dihydrobenzo(a)pyrene
    • Q26840851
    • CHEBI:34562
    • Benzo(a)pyrene-7,8-dihydrodiol, (E)-
    • DTXSID70928121
    • Inchi: 1S/C20H14O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10,17,20-22H
    • InChI Key: YDXRLMMGARHIIC-UHFFFAOYSA-N
    • SMILES: OC1C(C=CC2C3C=CC4C=CC=C5C=CC(=CC=21)C=3C=45)O

Computed Properties

  • Exact Mass: 286.099
  • Monoisotopic Mass: 286.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.46
  • Boiling Point: 553.3°Cat760mmHg
  • Flash Point: 268.6°C
  • Refractive Index: 1.911
  • PSA: 40.46000
  • LogP: 4.00510

Benzo[a]pyrene-7,8-diol,7,8-dihydro- Security Information

  • Storage Condition:Ventilation and low temperature drying
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